3-(2-chlorobenzyl)-1,7-dimethyl-8-(2-morpholinoethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-[(2-chlorophenyl)methyl]-4,7-dimethyl-6-(2-morpholin-4-ylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H25ClN6O3/c1-15-13-28-18-19(24-21(28)27(15)8-7-26-9-11-32-12-10-26)25(2)22(31)29(20(18)30)14-16-5-3-4-6-17(16)23/h3-6,13H,7-12,14H2,1-2H3
• InChI Key: XKCMNCRCLCOGJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCN4CCOCC4)N(C(=O)N(C3=O)CC5=CC=CC=C5Cl)C
• Molecular Formula: C22H25ClN6O3
• Molecular Weight: 456.9 g/mol
• CAS No.: 927625-63-6

Description

3-(2-chlorobenzyl)-1,7-dimethyl-8-(2-morpholinoethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C22H25ClN6O3 and its molecular weight is 456.93. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Affinity and Antidepressant, Anxiolytic-like Activities

A series of compounds including arylpiperazinylalkyl purine-2,4-diones have been synthesized and evaluated for their affinity towards serotoninergic (5-HT1A, 5-HT6, 5-HT7) and dopaminergic (D2) receptors. Some compounds demonstrated significant affinity, particularly towards 5-HT1A and 5-HT7 receptors, suggesting potential as antidepressants and anxiolytics. Docking studies highlighted the importance of substituents at specific positions for receptor affinity and selectivity, especially towards 5-HT1A and 5-HT7 receptors. Preliminary in vivo pharmacological studies identified potential anxiolytic and antidepressant agents among these derivatives (Zagórska et al., 2015).

Phosphodiesterases Inhibition

Another study focused on octahydro- and 6,7-dimethoxy-3,4-dihydro- isoquinolin-2(1H)-yl-alkyl derivatives of imidazo- and pyrimidino[2,1-f]purines, which were evaluated for their inhibitory potencies for phosphodiesterases - PDE4B1 and PDE10A. The structure-activity relationships determined the structural features responsible for receptor and enzyme activity, identifying compound 5 as a promising structure for further modification and detailed mechanistic studies (Zagórska et al., 2016).

Anticancer Activity

A study on 2-substituted-1-(2-morpholinoethyl)-1H-naphtho[2,3-d]imidazole-4,9-diones revealed compounds with promising antiproliferative activity against various human cancer cell lines, indicating potential applications in cancer therapy. Among them, specific compounds showed good antiproliferative activity and low cytotoxicity to normal cells, highlighting their therapeutic potential (Liu et al., 2018).